Cas no 2228424-54-0 (2-(heptan-4-yl)-2-methyloxirane)

• Product Name: 2-(heptan-4-yl)-2-methyloxirane
• CAS No: 2228424-54-0
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 6611174
• PubChem ID: 165629188
• Update Time: 2025-06-08

2-(heptan-4-yl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(heptan-4-yl)-2-methyloxirane
• 2228424-54-0
• EN300-1769617

• Inchi： 1S/C10H20O/c1-4-6-9(7-5-2)10(3)8-11-10/h9H,4-8H2,1-3H3
• InChI Key： LIIDURWALZLUCG-UHFFFAOYSA-N
• SMILES： O1CC1(C)C(CCC)CCC

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(heptan-4-yl)-2-methyloxirane

Professional Introduction to Compound with CAS No. 2228424-54-0 and Product Name: 2-(heptan-4-yl)-2-methyloxirane

The compound with the CAS number 2228424-54-0 and the product name 2-(heptan-4-yl)-2-methyloxirane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This oxirane derivative, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The compound's molecular structure, featuring a cyclopropane oxide ring substituted with a heptan-4-yl and a methyl group, makes it a versatile intermediate for various chemical transformations.

In recent years, the study of heterocyclic compounds has seen remarkable progress, particularly in the area of oxiranes or epoxides. These compounds are widely recognized for their reactivity and utility in forming stable carbon-carbon bonds, making them invaluable in synthetic organic chemistry. The presence of the (heptan-4-yl) group in 2-(heptan-4-yl)-2-methyloxirane introduces a branched alkyl chain, which can influence the compound's solubility, stability, and reactivity. This feature is particularly intriguing for researchers exploring novel methodologies for constructing complex molecular architectures.

One of the most compelling aspects of 2-(heptan-4-yl)-2-methyloxirane is its potential role as a building block in pharmaceutical synthesis. Oxiranes have been extensively studied for their ability to undergo ring-opening reactions with nucleophiles, leading to the formation of various functionalized products. This property makes them exceptionally useful in the synthesis of polymers, agrochemicals, and pharmaceuticals. The specific substitution pattern in 2-(heptan-4-yl)-2-methyloxirane may enhance its reactivity or selectivity in certain reactions, making it a promising candidate for further investigation.

Recent research has highlighted the importance of optimizing reaction conditions to maximize the yield and purity of oxirane derivatives. Studies have demonstrated that carefully controlled conditions can lead to high yields of desired products while minimizing side reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups into oxirane frameworks, expanding their synthetic utility. The incorporation of the (heptan-4-yl) and methyl groups in 2-(heptan-4-yl)-2-methyloxirane suggests that it may be particularly amenable to such transformations.

The compound's potential applications extend beyond simple organic synthesis. Researchers are increasingly exploring the use of oxiranes in drug discovery due to their ability to mimic biological processes and interact with target molecules. For example, oxirane derivatives have been investigated as prodrugs or as intermediates in the synthesis of bioactive molecules. The structural features of 2-(heptan-4-yl)-2-methyloxirane may make it an excellent candidate for developing novel therapeutic agents or as a tool compound for studying enzyme mechanisms.

In conclusion, 2-(heptan-4-yl)-2-methyloxirane (CAS No. 2228424-54-0) represents a significant advancement in organic chemistry with potential applications in pharmaceutical research and synthetic methodologies. Its unique structural features and reactivity make it a valuable compound for further exploration. As research continues to uncover new synthetic strategies and applications for oxirane derivatives, compounds like 2-(heptan-4-yl)-2-methyloxirane are likely to play an increasingly important role in advancing our understanding of molecular interactions and developing new therapeutic agents.